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Compound of Interest

Compound Name: (3S,6R)-Nml

Cat. No.: B15575190 Get Quote

Crucial Initial Advisory: The chemical identifier "(3S,6R)-Nml" is not a standard, publicly

recognized chemical name. Preliminary research suggests "Nml" may be an abbreviation for N-

methyl-L-leucine. However, the stereochemical descriptors "(3S,6R)" are not typical for this

amino acid derivative, which possesses a single chiral center. Before proceeding with any

disposal protocol, it is imperative for researchers, scientists, and drug development

professionals to verify the exact chemical identity of "(3S,6R)-Nml" from internal documentation

or the supplier's Safety Data Sheet (SDS). The following procedures are based on the available

data for N-methyl-L-leucine and related compounds and should be adapted as necessary upon

confirmation of the substance's identity.

Immediate Safety and Handling Protocols
Safe disposal begins with proper handling and the use of appropriate personal protective

equipment (PPE) to minimize exposure risks.

General Handling Precautions:

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to

prevent the accumulation of dust or fumes.[1]

Avoid contact with skin and eyes. In case of contact, flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention if irritation persists.[2]

Wash hands thoroughly after handling.[2]
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Avoid creating dust when handling the solid form.[1]

Recommended Personal Protective Equipment:

Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against dust particles

and splashes.[1][3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact with the

chemical.[1][3][4]

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.[1][3][4]

Respiratory Protection
NIOSH-approved respirator for

dusts.

Necessary when handling

powders to avoid inhalation.[1]

Step-by-Step Disposal Procedures
The proper disposal of N-methyl-L-leucine and its contaminated materials is critical for

environmental protection and regulatory compliance.

1. Waste Identification and Segregation:

Treat all materials contaminated with (3S,6R)-Nml, including empty containers, as

hazardous chemical waste.[3][4]

Do not mix this waste with other waste streams like biological or radioactive waste unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[4]

2. Containerization:

Select a waste container that is compatible with the chemical. A high-density polyethylene

(HDPE) or glass container is generally suitable.[4]

The container must be in good condition and have a secure, leak-proof lid.
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3. Labeling:

Clearly label the waste container with "HAZARDOUS WASTE" and the full chemical name

(once verified).[4]

If the waste is a solution, list all components and their approximate percentages.[4]

4. Accumulation and Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Conditions to avoid during storage include heat, flames, and sparks.[2]

Incompatible materials to avoid are strong oxidizing agents.[2][4]

5. Final Disposal:

The disposal of chemical waste must comply with all local, state, and federal environmental

regulations.[1]

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup and proper disposal, which is typically incineration.[4]

Do not dispose of (3S,6R)-Nml down the drain or in regular trash.[4]

Chemical and Physical Properties Summary
The following table summarizes key quantitative data for N-methyl-L-leucine. This information

is crucial for a comprehensive understanding and safe handling of the compound.
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Property Value

IUPAC Name (2S)-4-methyl-2-(methylamino)pentanoic acid

Molecular Formula C₇H₁₅NO₂

Molecular Weight 145.20 g/mol

Melting Point ~300 °C[5]

Boiling Point 226.1 ± 23.0 °C[5]

Density 0.979 ± 0.06 g/cm³[5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (3S,6R)-Nml,
assuming it is handled as a hazardous chemical waste.
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Logical workflow for the disposal of (3S,6R)-Nml.
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This guide provides a foundational framework for the safe and compliant disposal of (3S,6R)-
Nml, based on the assumption that it is N-methyl-L-leucine. Always prioritize the specific

guidance provided in the official Safety Data Sheet for the chemicals you handle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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